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This guide provides a detailed comparison of the thermal properties of Polyamide 12 (PA12)
with other common polyamides, supported by experimental data from Differential Scanning
Calorimetry (DSC) and Thermogravimetric Analysis (TGA). It is intended for researchers,
scientists, and professionals in drug development and material science who utilize these
polymers.

Introduction to Thermal Analysis of Polyamide 12

Polyamide 12 (PA12) is a semi-crystalline thermoplastic known for its excellent mechanical
properties, low water absorption, and high dimensional stability.[1][2] Thermal analysis
techniques like DSC and TGA are crucial for characterizing PA12 to determine its processing
window and performance at elevated temperatures. DSC measures heat flow associated with
thermal transitions, identifying key parameters such as glass transition (Tg), melting (Tm), and
crystallization (Tc) temperatures. TGA measures mass loss as a function of temperature,
revealing the material's thermal stability and decomposition profile.

Experimental Protocols

Detailed and standardized methodologies are critical for obtaining reproducible and
comparable thermal analysis data.

2.1 Differential Scanning Calorimetry (DSC)
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The DSC protocol is designed to determine the transition temperatures and enthalpies of PA12.
A typical procedure follows ASTM E1356 or similar standards.

o Sample Preparation: 5-10 mg of the PA12 sample is hermetically sealed in an aluminum
crucible.[3][4]

e Instrument: A calibrated heat-flux DSC instrument is used.[5][6]

e Test Conditions:

o Atmosphere: The sample is purged with an inert nitrogen atmosphere at a flow rate of 50
mL/min.[3][6]

o Heating/Cooling Program:

» First Heating: The sample is heated from ambient temperature (e.g., 0 °C) to a
temperature above its melting point (e.g., 220 °C) at a controlled rate, typically 10
°C/min, to erase its prior thermal history.[3]

» |sothermal Hold: The sample is held at this temperature for a few minutes (e.g., 1-3
minutes) to ensure complete melting.[6][7]

= Controlled Cooling: The sample is cooled at a controlled rate (e.g., 10 °C/min) to a
temperature below its glass transition to observe crystallization.[3]

» Second Heating: A second heating scan is performed at the same rate (e.g., 10 °C/min)
to analyze the intrinsic thermal properties of the material.[3][8]

o Data Analysis: The glass transition temperature (Tg), melting temperature (Tm),
crystallization temperature (Tc), and enthalpy of melting (AHm) are determined from the
second heating and cooling curves.

2.2 Thermogravimetric Analysis (TGA)

The TGA protocol, following standards like ASTM E1131, is used to evaluate the thermal
stability and decomposition characteristics of PA12.[3]

o Sample Preparation: A sample of 10-20 mg is placed in a ceramic or platinum TGA pan.[3]
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e Instrument: A calibrated thermogravimetric analyzer is used.[9]
e Test Conditions:

o Atmosphere: The analysis is conducted under a controlled nitrogen atmosphere with a
flow rate of 100 mL/min to prevent oxidative degradation.[3]

o Heating Program: The sample is heated from ambient temperature to a final temperature
(e.g., 600 °C or higher) at a constant heating rate, typically 20 °C/min.[3]

o Data Analysis: The onset temperature of decomposition (Tonset) and the temperature of
maximum mass loss rate (Tmax) are determined from the TGA and its derivative (DTG)
curves, respectively.

Experimental Workflow Diagram
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Caption: General workflow for thermal analysis of Polyamide 12.

Thermal Properties of Polyamide 12

The thermal characteristics of PA12 can vary slightly depending on its specific grade,
processing history, and the presence of additives. The data presented below represents typical
values found in the literature.

Table 1: Summary of Thermal Properties of Polyamide 12

. Typical Value
Property Symbol Technique
Range
Glass Transition
Tg DSC 40 - 50 °C[8][10]
Temperature
Crystallization
Tc DSC 147 - 153 °C[11][12]
Temperature
. 175 - 185 °C[8][11]
Melting Temperature Tm DSC
[12]
Enthalpy of Melting AHmM DSC 34 - 53 J/g[8][13]
Onset Decomposition
Tonset TGA ~430 °C[14]
Temp.
Peak Decomposition
Tmax TGA ~462 °C[15]

Temp.

PA12 exhibits a glass transition temperature well above room temperature. Its melting point is
typically around 178°C.[8] The wide range between the melting and crystallization temperatures
is a characteristic feature of PA12, which is advantageous for processing techniques like
selective laser sintering (SLS).[11] TGA results show that PA12 is thermally stable up to
temperatures exceeding 400°C, with decomposition occurring in a single step.[15][16]

Thermal Events Diagram
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Caption: Sequence of key thermal events for Polyamide 12.

Comparative Analysis with Other Polyamides

PA12's properties are often benchmarked against other common polyamides, such as PA6 and
PAG66. The length of the carbon chain between amide groups significantly influences thermal
properties and moisture absorption.

Table 2: Comparison of Thermal Properties of Common Polyamides
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Polyamide 12 . Polyamide 66
Property Polyamide 6 (PA6)

(PA12) (PAG66)
Melting Temperature

175-185°C ~220 °C ~260 °C
(Tm)
Glass Transition

40-50 °C 40 - 60 °C 50-70°C
Temp. (TQ)
Decomposition Temp.

~430 °C ~350 - 400 °C ~350 - 400 °C
(Tonset)
Water Absorption (at ) )

] Low (~1.5%) High (~9.5%) High (~8.5%)

saturation)

Low moisture Good toughness and )

. ) ) Higher strength,
absorption, high wear resistance, but )
o ) ) N ) stiffness, and thermal
Key Characteristics dimensional stability, properties are N
) ) stability than PA6.[1]
good chemical moisture-dependent. (171
resistance.[1][2] [1]

Discussion of Comparison:

o Thermal Stability: PA66 generally has the highest melting point, making it suitable for high-
temperature applications.[17] PA12 has a lower melting point compared to PA6 and PA66 but
exhibits excellent thermal stability with a high decomposition temperature.[1][17]

» Processing: The lower melting point of PA12 allows for a wider processing window and lower
energy consumption during manufacturing compared to PAG6.

» Performance in Humid Environments: PA12's significantly lower water absorption is a major
advantage over PA6 and PA66.[1][2] Moisture acts as a plasticizer in PA6 and PAG66, altering
their mechanical properties and dimensional stability, an effect that is minimal in PA12.

Conclusion

The thermal analysis of Polyamide 12 by DSC and TGA provides critical data for its application
and processing. PA12's distinct thermal profile, characterized by a melting point around 178°C
and high thermal stability, combined with its exceptionally low moisture absorption, sets it apart
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from other polyamides like PA6 and PA66.[2][8] These properties make PA12 an ideal material
for applications requiring high precision, dimensional stability, and reliable performance in
varied environmental conditions. This guide provides the foundational data and methodologies
for researchers to effectively characterize and compare PA12 for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to the Thermal Analysis of
Polyamide 12]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145868#thermal-analysis-of-polyamide-12-using-dsc-
and-tga]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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